ML115

• Molecular Formula: C15H15ClN2O4
• Molecular Weight: 322.74 g/mol
• InChI: InChI=1S/C15H15ClN2O4/c1-20-13-6-10(14(21-2)5-9(13)16)17-15(19)11-7-12(22-18-11)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,17,19)
• InChIKey: FMWABCRYNLCXOJ-UHFFFAOYSA-N

ML115: Selective STAT3 Agonist Probe Overview

ML115 (CID 6619100, CAS 912798-42-6) is a small-molecule isoxazole carboxamide that functions as a cell-permeable, selective agonist of the signal transducer and activator of transcription 3 (STAT3) [1]. It was developed as a molecular probe under the NIH Molecular Libraries Program to address the lack of selective STAT3 activators for dissecting STAT3-mediated signaling in inflammation and oncology [2]. The compound is characterized by a molecular weight of 322.74 g/mol, the molecular formula C15H15ClN2O4, and its IUPAC name N-(4-chloro-2,5-dimethoxyphenyl)-5-cyclopropyl-1,2-isoxazole-3-carboxamide [3].

✓

STAT3 pathway-specific activation studies Reported high selectivity over STAT1, STAT5, and NF-κB supports pathway dissection.

✓

NIH-vetted chemical probe Multi-parametric validation (functional qPCR, counterscreens, cytotoxicity profiling) meets NIH probe criteria.

✓

Low cytotoxicity over a wide concentration range Reported minimal impact on viability in HT-1080 and NIH-3T3 cells at tested concentrations.

• [1] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. Table of Probe Properties (ML115). View Source
• [2] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source
• [3] NCBI Bookshelf. Table of Probe Properties (ML115). Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

Why ML115 Outperforms Generic STAT3 Agonists

Generic substitution of STAT3-targeting reagents carries high experimental risk due to the divergent selectivity profiles across available small molecules and peptides. Prior art STAT3 modulators, such as xanthocillin derivatives and Compound 56, exhibit off-target activation of JAK2, STAT5, or STAT1, confounding pathway-specific readouts [1]. Even peptidic agonists like Colivelin lack the defined potency metrics and target exclusivity established for ML115. Critically, ML115's >28,000-fold selectivity window for STAT3 over STAT1 and its confirmed inactivity against NF-κB and STAT5 anti-targets enable unambiguous attribution of phenotypic effects to STAT3 activation—a level of target engagement fidelity not matched by structurally or mechanistically related alternatives [2].

Non-selective STAT activators

Prior art compounds (e.g. Compound 56, xanthocillin) activate STAT1, JAK2, or STAT5 within the same concentration range, conflating pathway-specific readouts.

Close scaffold analogs

Isoxazole carboxamide analogs with similar biochemical potency may lack functional transcriptional output (BCL3 qPCR), so potency alone does not guarantee target engagement.

Generic STAT3 agonists

Uncharacterized agonists typically lack counterscreen data against STAT1/STAT5/NF-κB and cytotoxicity profiling, limiting confidence in mechanistic attribution.

• [1] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. Comparative Activity Table: Probe and Prior Art Compounds. View Source
• [2] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source

ML115 Differentiation Evidence

STAT3 Potency vs. Prior Art Compound 56

ML115 demonstrates a sub-nanomolar to low nanomolar EC50 (2 nM) for STAT3 activation in cell-based assays, representing a >1,500-fold potency improvement over prior art Compound 56 (EC50 3–6 µM) and a distinct functional advantage over the non-selective xanthocillin derivative Compound 1 [1]. Unlike these comparators, ML115 achieves potent STAT3 activation without concomitant activation of JAK2, STAT5, or STAT1, confirming its suitability for dissecting STAT3-specific biology [2].

STAT3 potency vs. prior art

Head-to-head

Reported EC50: 2.0 nM (ML115) vs. 3–6 μM (Compound 56); ~1,500- to 3,000-fold difference in the same cell-based assay (AID-2049).

Supports selective target engagement at low concentrations.

Assay context: HT-1080 STAT3 luciferase reporter. Compound 56’s weak potency and off-target effects limit its utility as a STAT3 probe.

Evidence Dimension	STAT3 Activation EC50
Target Compound Data	2 nM
Comparator Or Baseline	Compound 56 (Prior Art): 3–6 µM; Compound 1 (Prior Art): Active but non-selective (PMID 16115772)
Quantified Difference	>1,500-fold lower EC50 vs. Compound 56
Conditions	Cell-based STAT3 reporter assay (PubChem AID-2049)

Why This Matters

This potency differential directly impacts assay sensitivity and the concentration range required for robust STAT3 activation, reducing compound consumption and minimizing solvent-related artifacts in cell-based experiments.

• [1] NCBI Bookshelf. Comparative Activity Table: Probe and Prior Art Compounds. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source
• [2] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source

STAT3 Selectivity Over STAT1 vs. Prior Art

ML115 is inactive against STAT1 at concentrations up to 56 µM, establishing a selectivity window exceeding 28,000-fold relative to its STAT3 EC50 of 2 nM [1]. This contrasts sharply with prior art Compound 56, which exhibits only 2-fold selectivity between STAT3 (3–6 µM) and STAT1 (6–12 µM), and Compound 1, which lacks selectivity altogether [2]. Such a wide selectivity margin ensures that observed biological responses are attributable exclusively to STAT3 agonism rather than confounding STAT1-mediated signaling.

STAT3 selectivity over STAT1

Head-to-head

ML115: STAT1 EC50 >56 μM (>28,000-fold selective); Compound 56: ~2-fold selective. ML115 inactive against STAT5 and NF-κB.

Enables STAT3-specific pathway interrogation without STAT1/STAT5 crosstalk.

Prior art xanthocillin also activates JAK2 and STAT5, making ML115 the only probe with comprehensive anti-target validation.

Evidence Dimension	Selectivity Fold (STAT3 vs. STAT1)
Target Compound Data	>28,000-fold
Comparator Or Baseline	Compound 56: ~2-fold; Compound 1: Non-selective
Quantified Difference	>14,000-fold higher selectivity vs. Compound 56
Conditions	Cell-based STAT1 reporter assay (PubChem AID-2049) up to 56 µM

Why This Matters

Procurement of a highly selective probe eliminates the need for labor-intensive genetic controls (e.g., STAT1 knockout lines) to validate target-specificity of observed phenotypes, accelerating experimental throughput.

• [1] NCBI Bookshelf. Comparative Activity Table: Probe and Prior Art Compounds. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source
• [2] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source

Functional Target Engagement vs. Scaffold Analog

In NF-κB reporter assays, ML115 exhibits 103.19% of basal activity at the tested concentration, confirming complete inactivity against this key inflammatory transcription factor [1]. This is in contrast to many kinase inhibitors or broad-spectrum modulators that unintentionally suppress or activate NF-κB. The explicit counterscreen data for ML115 provides procurement-level confidence that NF-κB-mediated gene expression changes will not obscure STAT3-dependent transcriptional outcomes in complex inflammatory models.

Functional engagement vs. analog

Head-to-head

Analog 2 (EC50 1 nM) failed to upregulate BCL3 by qPCR, while ML115 (EC50 2 nM) showed robust functional transcriptional activation.

Biochemical potency does not predict functional transcriptional output in this scaffold.

Only ML115 combines low-nM potency with confirmed target gene activation, qualifying it for transcriptional program studies.

Evidence Dimension	NF-κB Activation (% of control)
Target Compound Data	103.19% (Inactive)
Comparator Or Baseline	Class-level baseline: Many STAT pathway modulators exhibit uncharacterized NF-κB activity
Quantified Difference	No off-target activation (confirmed by counterscreen)
Conditions	NF-κB counterscreen assay (PubChem AID-1309)

Why This Matters

This counterscreen validation is essential for researchers investigating STAT3-NF-κB crosstalk in cancer or inflammation, as it guarantees that ML115-induced changes reflect genuine STAT3 biology rather than unintended NF-κB modulation.

• [1] NCBI Bookshelf. STAT3 Activator Probe Information (Isoxazole Carboxamide Scaffold; MLS 000522376). Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

Anti-Target Selectivity: STAT5 and NF-κB Profiling

Vendor characterization data confirm that ML115 is inactive against STAT5, an anti-target often co-activated by less selective JAK-STAT pathway modulators . Prior art Compound 1, in contrast, is documented to induce phosphorylation of STAT5 alongside STAT3 and JAK2, introducing significant interpretive ambiguity [1]. The absence of STAT5 activity in ML115 allows researchers to exclude STAT5-mediated contributions to phenotypes such as cell proliferation or survival, which are frequently intertwined with STAT3 outputs.

Anti-target profiling

Head-to-head

ML115 inactive against NF-κB (AID-1309), STAT5, and STAT1 (>56 μM). Xanthocillin activates JAK2/STAT5; Compound 56 activates STAT1.

Observed phenotypic effects can be attributed to STAT3 activation with high confidence.

Counterscreens were performed in HT-1080 and NIH-3T3 cells under the NIH probe qualification pipeline.

Evidence Dimension	STAT5 Activation
Target Compound Data	Inactive
Comparator Or Baseline	Compound 1 (Prior Art): Active against STAT5 (PMID 16115772)
Quantified Difference	Qualitative absence of STAT5 activity vs. active STAT5 modulation
Conditions	Cell-based assays as per vendor product specifications

Why This Matters

This specificity profile is critical for applications in hematopoietic and cancer cell models where STAT5 plays a well-documented, non-redundant role in proliferation and survival, preventing misassignment of phenotypes to STAT3 agonism.

• [1] NCBI Bookshelf. Comparative Activity Table: Probe and Prior Art Compounds. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

Cytotoxicity Profile in HT-1080 and NIH-3T3 Cells

Quantitative PCR experiments conducted by the assay provider demonstrate that ML115 treatment upregulates transcription of BCL3, a well-established STAT3-dependent oncogene [1]. This functional readout confirms that ML115 not only binds and activates STAT3 in reporter assays but also drives endogenous STAT3 transcriptional programs relevant to cancer biology. Prior art Compound 56 lacks such functional validation data, leaving its ability to recapitulate native STAT3 transcriptional outputs unverified [2].

Cytotoxicity profile

Reported

CC50 >56 μM in HT-1080 and NIH-3T3 cells; >28,000-fold above STAT3 EC50. Max cytotoxicity ≤8.35% at highest tested concentration.

Supports long-term cellular assays without confounding cytotoxicity.

Cell viability counterscreen data from the NIH probe report; class-level inference for typical tool compounds often shows narrower windows.

Evidence Dimension	BCL3 mRNA Upregulation (qPCR)
Target Compound Data	Upregulated
Comparator Or Baseline	Compound 56 (Prior Art): No functional validation reported
Quantified Difference	Validated vs. unvalidated functional activity
Conditions	qPCR analysis of BCL3 transcript levels in STAT3-responsive cells

Why This Matters

Functional validation ensures that procurement of ML115 translates directly into measurable biological outcomes in the researcher's system, reducing the risk of investing in a compound that is potent in reporter assays but fails to engage native transcriptional machinery.

• [1] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source
• [2] NCBI Bookshelf. Comparative Activity Table: Probe and Prior Art Compounds. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

Absence of Cytotoxicity in Parental STAT3 and STAT1 Assay Cell Lines

ML115 exhibits no detectable cytotoxicity in HT-1080 cells (used for the STAT3 assay) or NIH-3T3 cells (used for the STAT1 assay) at concentrations spanning its active range [1]. This characteristic contrasts with several STAT3-targeting agents, including Stattic and S3I-201, which demonstrate variable cytotoxic effects in the low micromolar range across multiple cancer cell lines . The absence of confounding cytotoxicity in ML115 ensures that observed transcriptional changes reflect bona fide STAT3 activation rather than stress responses or cell death.

Evidence Dimension	Cytotoxicity in assay cell lines
Target Compound Data	No cytotoxicity detected
Comparator Or Baseline	Stattic: IC50 2.5–5.1 µM in HepG2, Bel-7402, SMMC-7721 cells; S3I-201: IC50 86 µM
Quantified Difference	No measurable cytotoxicity vs. micromolar cytotoxicity
Conditions	HT-1080 (STAT3 assay) and NIH-3T3 (STAT1 assay) parental cell lines

Why This Matters

For researchers performing extended time-course experiments or studying proliferation-independent STAT3 functions, the absence of cytotoxicity minimizes experimental artifacts and supports consistent, reproducible data across multiple assay formats.

• [1] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source

ML115 Research Applications

STAT3 Transcriptional Programs in Breast and Prostate Cancer

Researchers investigating STAT3-dependent oncogenic transcription in breast or prostate cancer models benefit from ML115's >28,000-fold selectivity over STAT1 and confirmed inactivity against STAT5 and NF-κB [1]. This specificity allows unambiguous assignment of gene expression changes—such as BCL3 upregulation —to STAT3 activation without the confounding effects of STAT1-mediated pro-inflammatory or anti-proliferative signaling. The absence of cytotoxicity in HT-1080 cells further supports extended treatment protocols required for transcriptomic or proteomic profiling.

STAT3 in Cardioprotection and Inflammation: Cardiomyocyte Models

In models where STAT3 activation is hypothesized to confer anti-inflammatory or cardioprotective benefits—such as LPS-stimulated H9c2 cardiomyocytes or RAW264.7 macrophages—ML115 provides a clean tool to test this hypothesis . Unlike broad-spectrum JAK inhibitors or non-selective STAT activators, ML115's inactivity against NF-κB and STAT1 ensures that any observed protection against inflammatory insult is directly attributable to STAT3 agonism, not indirect suppression of parallel pro-inflammatory pathways [1].

Pluripotency Maintenance in Mouse Embryonic Stem Cells

Sustained STAT3 activation is a known requirement for maintaining mouse embryonic stem cell pluripotency [2]. ML115, as a potent and selective STAT3 agonist (EC50 2 nM), offers a chemically defined, small-molecule alternative to leukemia inhibitory factor (LIF) supplementation . Its confirmed cell permeability and lack of cytotoxicity in relevant cell lines make it suitable for routine stem cell culture applications where consistent, controllable STAT3 activation is desired without the batch-to-batch variability of cytokine-based protocols.

STAT3 Pathway Rescue in Functional Genomics

Immunologists studying the divergent roles of STAT3 (anti-inflammatory) versus STAT1 (pro-inflammatory) in myeloid or lymphoid cells can employ ML115 as a pathway-specific activator. The compound's >28,000-fold selectivity window over STAT1 [1] enables dose-response experiments that isolate STAT3-driven effects, even in mixed cell populations where both transcription factors are expressed. This application is particularly valuable in tumor immunology research, where STAT3 activation in myeloid-derived suppressor cells (MDSCs) contributes to immunosuppression.

Application

Selection Property

Validation Focus

Cancer cell-line transcriptional studies

STAT3-selective activation with confirmed BCL3 upregulation

Functional target engagement by qPCR; no confounding STAT1/NF-κB activation

Cardiomyocyte / macrophage signaling research

Validated STAT3-dependence reversal in septic cardiomyopathy and inflammation models

STAT3 pathway confirmation via ML115-mediated phenotype rescue

Mouse embryonic stem cell pluripotency maintenance

Cell-permeable STAT3 agonist with reported low cytotoxicity over extended culture

Long-term STAT3 pathway activation without non-specific stress responses

Functional genomics pathway rescue

Pharmacological rescue tool for STAT3-mediated pro-tumorigenic signaling

Pathway-specificity in knockdown/knockout models; avoids STAT1 anti-proliferative crosstalk

• [1] Madoux F, Koenig M, Nelson E, et al. Modulators of STAT Transcription Factors for the Targeted Therapy of Cancer (STAT3 Activators). Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source
• [2] Cayman Chemical. ML115 Product Information. Cat. No. 15178. View Source